Cas no 1784222-48-5 (2-(5-Bromo-1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid)

• Product Name: 2-(5-Bromo-1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid
• CAS No: 1784222-48-5
• MF: C₁₂H₁₃BrO₂
• MW: 269.134423017502
• CID: 5056865
• Update Time: 2025-07-20

2-(5-Bromo-1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid Chemical and Physical Properties

Names and Identifiers

• 2-(5-Bromo-1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid

• Inchi： 1S/C12H13BrO2/c13-11-6-2-4-9-8(7-12(14)15)3-1-5-10(9)11/h2,4,6,8H,1,3,5,7H2,(H,14,15)
• InChI Key： NAQRZXGHESSLAF-UHFFFAOYSA-N
• SMILES： BrC1=CC=CC2=C1CCCC2CC(=O)O

Computed Properties

• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 242
• XLogP3: 3.3
• Topological Polar Surface Area: 37.3

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins Tetralins
• Solvents and Organic Chemicals Organic Compounds Benzenoids Tetralins

Additional information on 2-(5-Bromo-1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid

Professional Introduction to 2-(5-Bromo-1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid (CAS No. 1784222-48-5)

2-(5-Bromo-1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid, identified by the Chemical Abstracts Service Number (CAS No.) 1784222-48-5, is a specialized organic compound that has garnered significant attention in the field of pharmaceutical chemistry and medicinal research. This compound belongs to the class of tetrahydronaphthalene derivatives, characterized by its fused cyclohexane and benzene rings, with a bromine substituent at the 5-position and an acetic acid moiety at the 1-position. The unique structural features of this molecule make it a valuable scaffold for developing novel bioactive agents.

The 5-Bromo-1,2,3,4-tetrahydronaphthalen-1-yl moiety in the molecular structure plays a crucial role in determining the pharmacological properties of the compound. The bromine atom serves as a key pharmacophore, facilitating interactions with biological targets such as enzymes and receptors. This structural motif is widely recognized for its ability to enhance binding affinity and selectivity in drug design. The acetic acid group at the terminal position introduces a carboxylate functionality, which can participate in hydrogen bonding and ionic interactions with biological molecules.

In recent years, there has been a growing interest in tetrahydronaphthalene derivatives due to their diverse biological activities. These compounds have been explored for their potential applications in treating various diseases, including cancer, inflammation, and neurodegenerative disorders. The brominated tetrahydronaphthalene scaffold has shown promise in modulating key signaling pathways involved in disease progression. For instance, studies have demonstrated that derivatives of this class can inhibit the activity of kinases and other enzymes implicated in tumor growth and metastasis.

One of the most compelling aspects of 2-(5-Bromo-1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid is its versatility as a building block for drug discovery. Researchers have leveraged this compound to synthesize a series of analogs with tailored pharmacological profiles. By modifying the substituents on the tetrahydronaphthalene ring or introducing additional functional groups, scientists can fine-tune the biological activity of these derivatives. This flexibility has led to the identification of several lead compounds that are currently undergoing further investigation in preclinical studies.

The acetic acid moiety in the molecule also contributes to its potential therapeutic applications. Carboxylic acids are well-known for their ability to engage in various biochemical interactions, including binding to proteins and nucleic acids. This property makes 2-(5-Bromo-1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid a promising candidate for developing drugs that target specific biological pathways. Additionally, the presence of an acetic acid group facilitates further chemical modifications, enabling the creation of more complex derivatives with enhanced pharmacological properties.

Recent advancements in computational chemistry have further accelerated the discovery process for compounds like 2-(5-Bromo-1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid. Molecular modeling techniques allow researchers to predict the binding affinity and selectivity of these derivatives against target proteins with high accuracy. These predictions are invaluable for guiding experimental design and optimizing drug candidates for clinical development. By integrating experimental data with computational insights, scientists can more efficiently identify promising drug candidates from complex chemical libraries.

The synthesis of 2-(5-Bromo-1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid presents unique challenges due to its complex structural features. However， modern synthetic methodologies have made significant strides in improving the efficiency and scalability of producing such compounds. Techniques such as palladium-catalyzed cross-coupling reactions and asymmetric synthesis have enabled chemists to construct intricate molecular frameworks with high precision. These advancements have not only facilitated the preparation of this compound but also opened new avenues for exploring related derivatives.

In conclusion,2-(5-Bromo-1,2,3,4-tetrahydronaphthalen-1-yl)acetic acid (CAS No. 1784222-48-5) is a structurally intriguing compound with significant potential in pharmaceutical research. Its unique combination of a brominated tetrahydronaphthalene scaffold and an acetic acid group makes it a versatile tool for developing novel bioactive agents. With ongoing research focused on elucidating its pharmacological properties and optimizing its synthetic routes, this compound is poised to play a crucial role in future drug discovery efforts.